7497-07-6

3,4-dichloro-N-(pentan-2-yl)benzamide

In Stock

• CAS RN:
• 7497-07-6

• Formula:
• C12H15Cl2NO

• InChI:
• InChI=1S/C12H15Cl2NO/c1-3-4-8(2)15-12(16)9-5-6-10(13)11(14)7-9/h5-8H,3-4H2,1-2H3,(H,15,16)

• InChIKey:
• ARDYECYBETXQFD-UHFFFAOYSA-N

• NSC 405020 binds to the hemopexin (PEX) domain of the membrane type-1 matrix metalloproteinase (MT1-MMP/MMP-14). It disrupts MT1-MMP homodimerization without affecting its catalytic activity in an assay using the MT1-MMP CAT domain, which is involved in its tumor promoting function (IC50 > 100 µM). In a mouse tumor xenograft model, it reduces tumor growth through a cell death-independent mechanism when injected intratumorally at a dose of 0.5 mg/kg three times per week for two weeks. NSC 405020 (1 µM) applied to HSC5 cells prevents arsenic-mediated invasion while also decreasing the expression of MT1-MMP and pERK.
  NSC-405020 is a Membrane type-1 matrix metalloproteinase (MT1-MMP) inhibitor (IC50 > 100 μmol/L). Inhibition of MT1-MMP expression by NSC405020 resulted in decrease of arsenic-mediated invasion of HSC5 cells involving decrease in phosphorylated extracellular s...

(4-Amino-3-methylpiperidin-1-yl)-cyclopropylmethanone;hydrochloride

In Stock

• CAS RN:
• 2567497-07-6

• Formula:
• C10H19ClN2O

• InChI:
• InChI=1S/C10H18N2O.ClH/c1-7-6-12(5-4-9(7)11)10(13)8-2-3-8;/h7-9H,2-6,11H2,1H3;1H

• InChIKey:
• LIZKZASYFNEZBB-UHFFFAOYSA-N

• (4-Amino-3-methylpiperidin-1-yl)-cyclopropylmethanone;hydrochloride is a useful research compound. Its molecular formula is C10H19ClN2O and its molecular weight is 218.73. The purity is usually 95%.